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1-[(2-Butoxyethyl)amino]-4-

hydroxyanthraquinone

CAS No.: 94313-83-4

Cat. No.: B12674357

Get Quote

As a Senior Application Scientist, I frequently encounter the analytical challenge of accurately

quantifying anthraquinone-based colorants across diverse matrices. Disperse Red 15 (DR15),

chemically identified as 1-amino-4-hydroxyanthraquinone, is a synthetic dye heavily utilized in

the textile industry for polyester fibers[1]. However, its persistence in environmental wastewater

and its potential as a trace contaminant in pharmaceutical or cosmetic formulations necessitate

highly rigorous, validated quantification methods[2].

This guide objectively compares the three primary analytical modalities for DR15 quantification

—HPLC-UV/Vis, LC-MS/MS, and DART-MS—and provides a field-proven framework for

validating these methods in strict accordance with the updated ICH Q2(R2) guidelines[3].

Methodological Causality: Selecting the Right
Analytical Modality
The molecular structure of DR15 dictates its analytical behavior. The anthraquinone core

provides a strong chromophore, making it an excellent candidate for optical detection, while the
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amino (-NH2) and hydroxyl (-OH) substituents offer accessible sites for ionization in mass

spectrometry[1].

HPLC-UV/Vis (Routine QA/QC): The method of choice for wastewater monitoring and dye

bath analysis. The robust optical absorbance of the anthraquinone ring allows for reliable

quantification without the matrix suppression effects commonly seen in mass

spectrometry[2].

LC-MS/MS (Trace Analysis): Essential for environmental toxicology and trace contaminant

screening. Electrospray Ionization (ESI) efficiently protonates the amino group, generating a

strong[M+H]⁺ precursor ion at m/z 240.06. This method provides unparalleled specificity

through Multiple Reaction Monitoring (MRM).

DART-MS (Forensic & Direct Analysis): Direct Analysis in Real-Time (DART) utilizes a

heated metastable helium gas stream to thermally desorb and ionize DR15 directly from

polyester fibers. This bypasses complex liquid extraction entirely, making it ideal for rapid

forensic screening[1].

Comparative Performance Data
The following table summarizes the quantitative performance metrics of these three modalities

based on validated experimental data:

Analytical
Modality

Primary
Application

Limit of
Detection
(LOD)

Linearity
(R²)

Matrix
Interference

Sample
Prep
Required

HPLC-UV/Vis

Routine

QA/QC,

Wastewater

~0.1 - 0.5

µg/mL
≥ 0.995 Moderate

Yes

(Extraction &

Filtration)

LC-MS/MS

Trace

environmenta

l analysis

~1.0 - 5.0

ng/mL
≥ 0.999

Low (High

Specificity)

Yes (SPE or

Liquid

Extraction)

DART-MS
Forensic fiber

analysis

~10 - 50

ng/thread

Non-linear

(Qualitative)
High

No (Direct

Ambient

Ionization)
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The ICH Q2(R2) Validation Framework for DR15
Under the updated ICH Q2(R2) guidelines, analytical validation is no longer a static checklist

but a lifecycle-driven, risk-based approach[3]. To ensure scientific integrity, every method must

be evaluated against specific performance characteristics. Here is the causality behind the

required validation parameters for DR15:

Specificity (Selectivity): DR15 is prone to biodegradation into smaller aromatic compounds,

such as phthalic acid and 1,4-dihydroxyanthraquinone[2]. Specificity testing ensures the

analytical method can unambiguously resolve the intact DR15 peak from these structurally

similar degradation products.

Linearity & Range: Evaluated by analyzing DR15 standards across 50% to 150% of the

target concentration. The causality here is fundamental: we must prove that the detector's

response (absorbance or ion count) is directly proportional to the analyte concentration

within the specified working range.

Accuracy (Recovery): Assessed by spiking known concentrations of DR15 into a blank

matrix. Because anthraquinones can non-specifically bind to glassware or matrix proteins,

recovery studies validate the efficiency of the extraction solvent.

Robustness: Evaluated by deliberately introducing small variations in method parameters

(e.g., ±0.2 pH units in the mobile phase). This proactive stress-testing identifies which

parameters strictly control chromatographic resolution, ensuring cross-laboratory

reliability[3].
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Analytical workflow for Disperse Red 15 quantification and ICH Q2(R2) validation.
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To guarantee trustworthiness, the following protocols are designed as self-validating systems.

They incorporate internal controls and System Suitability Tests (SST) directly into the workflow,

ensuring that any deviation in instrument performance is flagged before data acquisition is

completed.

Protocol A: Matrix Extraction (Wastewater & Textiles)
Causality: DR15 is highly hydrophobic. Aqueous extraction is insufficient; a high-organic

solvent system is required to disrupt the hydrophobic interactions between the dye and the

matrix.

Homogenization: Mince the textile fiber or filter the wastewater sample through a 0.22 µm

PTFE syringe filter to remove particulate matter that could occlude the HPLC column frit.

Solvent Addition: Transfer 1.0 g (or 1.0 mL) of the sample into a centrifuge tube. Add 10 mL

of Acetonitrile:Water (80:20, v/v). Acetonitrile is preferred over methanol due to its superior

ability to precipitate matrix proteins.

Acoustic Cavitation: Sonicate the mixture for 30 minutes at 40°C. The localized heat and

pressure from sonication accelerate the mass transfer of the dye into the solvent phase.

Phase Separation: Centrifuge at 5,000 rpm for 10 minutes. Collect the supernatant for

downstream injection[2].

Protocol B: HPLC-UV/Vis Quantification
Causality: A reversed-phase system is utilized to separate DR15 based on its hydrophobicity.

Acidification of the mobile phase is critical to suppress the ionization of the hydroxyl group,

preventing peak tailing.

Column Setup: Install a reversed-phase C18 column (250 mm × 4.6 mm, 5 µm particle size).

Maintain the column oven at 30°C to ensure reproducible retention times.

Mobile Phase Preparation: Prepare a binary gradient using Mobile Phase A (0.1%

Trifluoroacetic acid in Water, pH ~2.5) and Mobile Phase B (100% Acetonitrile)[2].

Gradient Elution: Set the flow rate to 1.0 mL/min. Run a linear gradient from 20% B to 80% B

over 15 minutes.
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Detection: Monitor the absorbance at 254 nm (for the anthraquinone backbone) and 480 nm

(the specific visible maximum for DR15).

Self-Validation Checkpoint: Before running unknown samples, inject a matrix blank followed

by the Lower Limit of Quantitation (LOQ) standard. The LOQ peak must yield a Signal-to-

Noise (S/N) ratio of ≥ 10, and the blank must show no interfering peaks (S/N < 3) at the

DR15 retention time.

Protocol C: LC-MS/MS Trace Analysis
Causality: For sub-nanogram detection, mass spectrometry isolates the specific molecular

weight and fragmentation pattern of DR15, eliminating optical background noise.

Ionization Source Configuration: Configure the Electrospray Ionization (ESI) source in

positive ion mode. Set the drying gas temperature to 350°C at a flow rate of 10 L/min to

ensure complete droplet desolvation.

MRM Optimization: Set the quadrupole to isolate the precursor ion at m/z 240.06 [M+H]⁺[1].

Collision-Induced Dissociation (CID): Apply a collision energy of 20-30 eV using Argon gas to

fragment the precursor ion. Monitor the primary product ions (typically corresponding to the

loss of H₂O or CO from the anthraquinone ring) for quantification.

Self-Validation Checkpoint: Inject a mid-level calibration standard every 10 samples. The

calculated concentration must fall within ±5% of the theoretical value, and the retention time

must not drift by more than ±0.1 minutes, verifying continuous system stability.

Conclusion & Recommendations
The validation of analytical methods for Disperse Red 15 requires a deep understanding of the

molecule's physicochemical properties. For industrial dye bath monitoring and standard

environmental compliance, HPLC-UV/Vis remains the most rugged and cost-effective

approach[2]. However, when assessing trace toxicological contamination or conducting

forensic fiber analysis, the specificity of LC-MS/MS and the rapid, extraction-free capabilities of

DART-MS[1] are indispensable. Regardless of the chosen modality, strict adherence to the ICH

Q2(R2) lifecycle framework[3] ensures that the resulting data is both scientifically defensible

and regulatory-compliant.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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